3-Nitrophenylacetic acid

Specification

• CAS No.: 1877-73-2
• Molecular Formula: C8H7NO4
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 2-(3-nitrophenyl)acetic acid
• Standard InChI: InChI=1S/C8H7NO4/c10-8(11)5-6-2-1-3-7(4-6)9(12)13/h1-4H,5H2,(H,10,11)
• Standard InChI Key: WUKHOVCMWXMOOA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CC(=O)O
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CC(=O)O
• Melting Point: 118.5 °C

Introduction

3-Nitrophenylacetic acid (C₈H₇NO₄) is an aromatic carboxylic acid derivative widely used as a synthetic intermediate in organic chemistry. This compound features a nitro group (-NO₂) at the meta position of the phenyl ring, influencing its reactivity and physical properties. Below is a detailed analysis of its characteristics, synthesis, and applications.

Physical and Chemical Properties

The compound exhibits distinct physicochemical characteristics:

Property	Value	Conditions
Melting Point	117–120°C	Lit.
Boiling Point	314.24°C (estimate)	Rough estimate
Density	1.4283 g/cm³ (estimate)	Rough estimate
Solubility	Chloroform (slight, heated), Methanol (slight), DMSO (slight)	Room temperature
pKa	3.97	At 25°C
Appearance	Crystalline powder or pale orange solid	--

Applications

• Synthetic Intermediate: Used in pharmaceuticals, agrochemicals, and dye synthesis due to its reactive nitro and carboxylic acid groups.

• Research Utility: Serves as a precursor for coupling reactions or further functionalization (e.g., reduction to aminophenylacetic acids).

Aspect	Details
Hazard Codes	Xi (Irritant)
Risk Statements	R36/37/38 (Irritating to eyes, skin, and respiratory system)
Safety Precautions	Use gloves, eye protection, and ventilated workspace